1-(furan-2-ylcarbonyl)-N-[3-(propan-2-yloxy)propyl]piperidine-4-carboxamide

• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 1-(furan-2-carbonyl)-N-(3-propan-2-yloxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O4/c1-13(2)22-12-4-8-18-16(20)14-6-9-19(10-7-14)17(21)15-5-3-11-23-15/h3,5,11,13-14H,4,6-10,12H2,1-2H3,(H,18,20)
• InChI Key: BGDKCADAAQPCML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1CCN(CC1)C(=O)C2=CC=CO2

Description

1-(2-FURYLCARBONYL)-N-(3-ISOPROPOXYPROPYL)-4-PIPERIDINECARBOXAMIDE is a complex organic compound with a unique structure that includes a furan ring, a piperidine ring, and an isopropoxypropyl group

Preparation Methods

The synthesis of 1-(2-FURYLCARBONYL)-N-(3-ISOPROPOXYPROPYL)-4-PIPERIDINECARBOXAMIDE typically involves multiple steps, including the formation of the furan ring and the piperidine ring, followed by the introduction of the isopropoxypropyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

1-(2-FURYLCARBONYL)-N-(3-ISOPROPOXYPROPYL)-4-PIPERIDINECARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-FURYLCARBONYL)-N-(3-ISOPROPOXYPROPYL)-4-PIPERIDINECARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein binding.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-FURYLCARBONYL)-N-(3-ISOPROPOXYPROPYL)-4-PIPERIDINECARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The pathways involved in these interactions can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

1-(2-FURYLCARBONYL)-N-(3-ISOPROPOXYPROPYL)-4-PIPERIDINECARBOXAMIDE can be compared with other similar compounds, such as:

1-(2-FURYLCARBONYL)-N-(3-METHOXYPROPYL)-4-PIPERIDINECARBOXAMIDE: This compound has a methoxypropyl group instead of an isopropoxypropyl group, which may affect its chemical and biological properties.

1-(2-FURYLCARBONYL)-N-(3-ETHOXYPROPYL)-4-PIPERIDINECARBOXAMIDE: This compound has an ethoxypropyl group, which can also influence its reactivity and applications